2-(3-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)-3-(pyridin-2-ylmethyl)thiazolidin-4-one

• Molecular Formula: C25H22N4O2S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: 2-[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]-3-(pyridin-2-ylmethyl)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C25H22N4O2S/c1-31-21-12-10-18(11-13-21)24-22(16-29(27-24)20-8-3-2-4-9-20)25-28(23(30)17-32-25)15-19-7-5-6-14-26-19/h2-14,16,25H,15,17H2,1H3
• InChI Key: ABSRXIWOBZINAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C=C2C3N(C(=O)CS3)CC4=CC=CC=N4)C5=CC=CC=C5

Description

WAY-607694 is a chemical compound with the molecular formula C25H22N4O2S and a molecular weight of 442.53 g/mol

Preparation Methods

The synthesis of WAY-607694 involves multiple steps, typically starting with the preparation of the core structure followed by functional group modifications. The exact synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer. Industrial production methods often involve optimizing these synthetic routes to maximize yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

WAY-607694 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another. Common reagents include halogens and nucleophiles.

Hydrolysis: This reaction involves the breaking of a bond in the presence of water. Common reagents include acids and bases.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

WAY-607694 has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: It is used in studies related to cellular processes and molecular interactions.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of WAY-607694 involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways involved are subject to ongoing research and may vary depending on the specific application .

Comparison with Similar Compounds

WAY-607694 can be compared with other similar compounds based on its structure and applications. Some similar compounds include:

WAY-100635: A selective serotonin receptor antagonist.

WAY-267464: A selective oxytocin receptor agonist.

WAY-181187: A selective dopamine receptor antagonist.